Cas no 2171163-61-2 ((2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid)

• Product Name: (2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid
• CAS No: 2171163-61-2
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5963034
• PubChem ID: 165537871
• Update Time: 2025-06-12

(2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid
• (2S)-4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-2-hydroxybutanoic acid
• 2171163-61-2
• EN300-1518816

• Inchi： 1S/C27H26N2O6/c30-24(26(32)33)13-14-28-25(31)15-17-9-11-18(12-10-17)29-27(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24,30H,13-16H2,(H,28,31)(H,29,34)(H,32,33)/t24-/m0/s1
• InChI Key： QZRPRGVKVJGVLJ-DEOSSOPVSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CC(NCC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid

Research Briefing on (2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid (CAS: 2171163-61-2)

In recent years, the compound (2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid (CAS: 2171163-61-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group and hydroxybutanoic acid moiety, has shown promising potential in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions, making this compound a valuable intermediate in the production of therapeutic peptides.

Recent studies have focused on optimizing the synthesis and application of (2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel peptide-based inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the hydroxybutanoic acid moiety enhances the binding affinity of peptides to target proteins, while the Fmoc group facilitates efficient purification and characterization. These findings underscore the compound's utility in designing high-affinity peptide therapeutics.

Another key area of research involves the use of (2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid in the synthesis of peptide-drug conjugates (PDCs). A 2024 study published in Bioconjugate Chemistry reported the successful conjugation of this compound with cytotoxic agents, resulting in PDCs with improved tumor-targeting capabilities and reduced off-target effects. The researchers attributed this success to the compound's ability to maintain peptide stability during conjugation and its favorable pharmacokinetic properties.

In addition to its applications in peptide synthesis, (2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid has been investigated for its potential in prodrug design. A recent preprint on bioRxiv described its use as a linker in prodrugs for targeted drug delivery. The study found that the hydroxybutanoic acid moiety could be enzymatically cleaved in specific tissues, releasing the active drug while minimizing systemic toxicity. This approach holds promise for the development of next-generation prodrugs with enhanced specificity and efficacy.

Despite these advancements, challenges remain in the large-scale production and commercialization of (2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid. Current synthetic routes often involve multiple steps and require stringent purification protocols, which can limit yield and scalability. However, ongoing research aims to address these issues through the development of more efficient synthetic methodologies and the exploration of alternative protecting groups.

In conclusion, (2S)-4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-hydroxybutanoic acid (CAS: 2171163-61-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, PDCs, and prodrug design highlight its potential to contribute to the development of innovative therapeutics. Future research will likely focus on optimizing its synthesis and expanding its utility in drug discovery and development.